Cas no 859853-30-8 (BMS-690514)

• Product Name: BMS-690514
• CAS No: 859853-30-8
• MF: C₁₉H₂₄N₆O₂
• MW: 368.432863235474
• MDL: MFCD18633295
• CID: 822641
• PubChem ID: 11349170
• Update Time: 2025-10-23

BMS-690514 Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
• BMS 690514
• BMS-690514
• (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperid...
• (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo-[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
• (3R, 4R)-4-Amino-1-[4-(3-methoxy-phenylamino)-pyrrolo[2,1-f][1,2,4]triazin-5-ylmethyl]-piperidin-3-ol
• (3R,4R)-4-Amino-1-[[4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]-3-piperidinol (ACI)
• BMS 6690514
• (3R,4R)-4-amino-1-[[4-(3-methoxyanilino)pyrrolo[2,1-f][1,2,4]triazin-5-yl]methyl]piperidin-3-ol
• GTPL7879
• J-501257
• NSC799363
• CS-0244
• CHEMBL3545396
• MS-25905
• BCP9000434
• NSC-760765
• BCPP000325
• BMS690514
• BRD-K76239644-001-02-6
• SCHEMBL1219326
• NSC-799363
• BMS 690514 [WHO-DD]
• UNII-VKU5X213Q7
• NCGC00378630-01
• 3-Piperidinol, 4-amino-1-((4-((3-methoxyphenyl)amino)pyrrolo(2,1-f)(1,2,4)triazin-5-yl)methyl)-, (3R,4R)-
• 859853-30-8
• BDBM185148
• DB11665
• AKOS015949393
• DTXSID3042689
• NS00072512
• Q27075363
• VKU5X213Q7
• AKOS005266712
• (3R,4R)-4-amino-1-((4-((3-methoxyphenyl)amino)pyrrolo(2,1-f)(1,2,4)triazin-5-yl)methyl)-3-piperidinol
• EVRI
• BRD-K76239644-001-01-8
• NSC760765
• HY-10333
• P12423
• MFCD18633295
• (3R,4R)-4-amino-1-({4-[(3-methoxyphenyl)amino]pyrrolo[2,1-f][1,2,4]triazin-5-yl}methyl)piperidin-3-ol

• MDL： MFCD18633295
• Inchi： 1S/C19H24N6O2/c1-27-15-4-2-3-14(9-15)23-19-18-13(5-8-25(18)22-12-21-19)10-24-7-6-16(20)17(26)11-24/h2-5,8-9,12,16-17,26H,6-7,10-11,20H2,1H3,(H,21,22,23)/t16-,17-/m1/s1
• InChI Key： CSGQVNMSRKWUSH-IAGOWNOFSA-N
• SMILES： C(N1CC[C@@H](N)[C@H](O)C1)C1C=CN2C=1C(=NC=N2)NC1C=CC=C(OC)C=1

Computed Properties

• Exact Mass: 368.19607403g/mol
• Monoisotopic Mass: 368.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.41
• PSA: 100.94000
• LogP: 2.08660

BMS-690514 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on BMS-690514

Comprehensive Overview of BMS-690514 (CAS No. 859853-30-8): Mechanism, Applications, and Research Insights

BMS-690514 (CAS No. 859853-30-8) is a small-molecule inhibitor that has garnered significant attention in the field of oncology and targeted therapy. This compound, developed by Bristol-Myers Squibb, is known for its potent activity against epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR) pathways. Its dual inhibitory action makes it a promising candidate for addressing cancer resistance mechanisms, a topic highly searched by researchers and clinicians alike.

The molecular structure of BMS-690514 features a quinazoline core, which is a common pharmacophore in kinase inhibitors. This design enables high selectivity and binding affinity, critical for minimizing off-target effects. Recent studies highlight its potential in non-small cell lung cancer (NSCLC) and renal cell carcinoma (RCC), aligning with the growing interest in precision medicine. Searches for "EGFR inhibitors for NSCLC" or "VEGFR-targeted therapies" often lead to discussions about this compound.

In preclinical models, BMS-690514 demonstrated robust anti-angiogenic and anti-tumor effects. Its ability to simultaneously block EGFR and VEGFR signaling addresses a key challenge in oncology: tumor microenvironment modulation. This dual-target approach is frequently queried in AI-driven drug discovery platforms, reflecting its relevance in modern research. Additionally, its oral bioavailability and pharmacokinetic profile have been optimized for clinical translation.

The compound's development timeline includes Phase I/II trials, where it showed manageable toxicity and preliminary efficacy. Despite discontinuation in later phases, BMS-690514 remains a valuable tool for understanding kinase inhibitor synergies. Researchers often search for "failed oncology drugs with repurposing potential," making this compound a case study in drug development lessons.

Beyond oncology, BMS-690514 has been explored in inflammatory diseases due to its role in cytokine regulation. This versatility aligns with trending searches like "multi-kinase inhibitors in autoimmunity." Its structure-activity relationship (SAR) data are also cited in computational chemistry studies, particularly in machine learning-based drug design.

In summary, BMS-690514 (CAS No. 859853-30-8) exemplifies the convergence of targeted therapy and translational research. While its clinical journey was truncated, its scientific legacy persists in cancer biology and kinase inhibitor development. For those investigating "next-generation EGFR/VEGFR inhibitors" or "overcoming therapeutic resistance," this compound offers rich insights.